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Compound of Interest

Compound Name: LY231617

Cat. No.: B1675625

For Researchers, Scientists, and Drug Development Professionals

Abstract

LY231617 is a potent, synthetically derived antioxidant compound demonstrating significant
neuroprotective properties in preclinical studies. Its chemical structure, 2,6-bis(1,1-
Dimethylethyl)-4-[(ethylamino)methyl]phenol hydrochloride, contributes to its ability to mitigate
neuronal damage induced by ischemic events. This technical guide provides a comprehensive
overview of the chemical properties, mechanism of action, and experimental data related to
LY231617, intended to inform further research and development in the field of neuroprotection.

Chemical Structure and Properties

LY231617 is a phenolic compound characterized by two bulky tert-butyl groups ortho to the
hydroxyl group and an ethylaminomethyl substituent para to the hydroxyl group. This sterically
hindered phenol structure is crucial for its antioxidant activity.

Chemical Name: 2,6-bis(1,1-Dimethylethyl)-4-[(ethylamino)methyl]phenol hydrochloride
Molecular Formula: C17H20NO-HCI[1] Molecular Weight: 299.88 g/mol CAS Number: 141545-
89-3[1]
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Property Value Source
Purity >98% (HPLC)

Physical Appearance White solid

Solubility Soluble in Ethanol and DMSO

Storage Store at -20°C [1]

Mechanism of Action: Antioxidant Neuroprotection

The primary mechanism of action of LY231617 is attributed to its potent antioxidant properties.
It functions as a free radical scavenger, effectively neutralizing reactive oxygen species (ROS)
that are generated in excess during cerebral ischemia and reperfusion. The accumulation of
ROS leads to oxidative stress, a key contributor to neuronal cell death. By reducing oxidative
stress, LY231617 helps to preserve neuronal integrity and function.

The proposed signaling pathway for LY231617's neuroprotective action involves the direct
scavenging of ROS, thereby preventing downstream detrimental effects such as lipid
peroxidation and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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